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Compound of Interest

Compound Name: PF 477736

Cat. No.: B610040 Get Quote

Essential Safety and Handling Guide for PF-
477736
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of PF-477736, a selective inhibitor of checkpoint kinase 1

(Chk1). This document provides critical safety protocols and operational plans to ensure the

well-being of laboratory personnel and the integrity of research outcomes.

Compound Data Summary
The following table summarizes the key quantitative data for PF-477736, a potent, ATP-

competitive Chk1 inhibitor.[1][2]
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Property Value Reference

CAS Number 952021-60-2 [3]

Molecular Formula C₂₂H₂₅N₇O₂ [3]

Molecular Weight 419.48 g/mol [1][4]

Purity ≥98% [3]

Ki for Chk1 0.49 nM [1][2]

Ki for Chk2 47 nM [2][5]

Solubility
DMSO: 30 mg/mLDMF: 30

mg/mL
[3]

Personal Protective Equipment (PPE)
Due to its potent biological activity and potential cytotoxicity, as evidenced by its use in

sensitizing cells to DNA damage, a comprehensive PPE strategy is mandatory when handling

PF-477736.[4] The following table outlines the required PPE for various laboratory activities

involving this compound.
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Activity Required PPE

Receiving and Unpacking

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Safety glasses with side

shields

Weighing and Aliquoting (Solid Form)

- Nitrile gloves (double-gloving)- Disposable

gown- Safety glasses with side shields or face

shield- N95 or higher-rated respirator (if not

handled in a certified chemical fume hood)

Solution Preparation and Handling

- Nitrile gloves (double-gloving)- Disposable

gown- Safety glasses with side shields- Work

should be conducted in a certified chemical

fume hood

Cell Culture and In Vitro Assays

- Nitrile gloves- Laboratory coat- Safety glasses-

Work should be conducted in a certified Class II

biological safety cabinet

Waste Disposal
- Nitrile gloves (double-gloving)- Disposable

gown- Safety glasses with side shields

Spill Cleanup

- Nitrile gloves (double-gloving)- Disposable

gown- Safety glasses with side shields or face

shield- N95 or higher-rated respirator- Shoe

covers

Operational and Disposal Plans
Adherence to the following operational and disposal plans is critical for minimizing exposure

risk and ensuring a safe laboratory environment.

Engineering Controls
Weighing and Aliquoting: All handling of solid PF-477736 must be performed in a certified

chemical fume hood or a containment balance enclosure to prevent inhalation of airborne

particles.
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Solution Preparation: Preparation of stock solutions and dilutions must be conducted in a

certified chemical fume hood.

Cell-Based Assays: All work with cell cultures treated with PF-477736 should be performed

in a Class II biological safety cabinet to maintain sterility and operator protection.

Administrative Controls
Designated Work Areas: Clearly demarcate areas where PF-477736 is stored and handled.

Access to these areas should be restricted to trained personnel.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving PF-477736. These SOPs should be readily accessible to all users.

Training: All personnel must receive documented training on the hazards of PF-477736,

proper handling and disposal procedures, and emergency protocols before being permitted

to work with the compound.

Hygiene Practices
Hand Washing: Wash hands thoroughly with soap and water immediately after handling the

compound, even if gloves were worn.

No Food or Drink: Eating, drinking, and applying cosmetics are strictly prohibited in

designated PF-477736 work areas.

Decontamination: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol followed by a suitable laboratory disinfectant) after each use.

Disposal Plan
Solid Waste: All solid waste contaminated with PF-477736 (e.g., pipette tips, tubes, gloves,

gowns) must be disposed of in a designated, clearly labeled hazardous waste container for

cytotoxic agents.

Liquid Waste: All liquid waste containing PF-477736 (e.g., unused solutions, cell culture

media) must be collected in a designated, sealed, and clearly labeled hazardous waste

container for chemical waste. Do not pour down the drain.
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Sharps: All contaminated sharps (e.g., needles, serological pipettes) must be disposed of in

a designated sharps container for cytotoxic waste.

Experimental Workflow and Protocols
The following diagram illustrates a typical experimental workflow for handling PF-477736 from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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